Cas no 153203-80-6 (3,5-dichloro-4-formylbenzoic acid)

3,5-dichloro-4-formylbenzoic acid Properties

Names and Identifiers

• 3,5-dichloro-4-formylbenzoic acid
• 3,5-二氯-4-醛基苯甲酸
• DS-10240
• KNZHVHRJCNWQKI-UHFFFAOYSA-N
• SY109244
• 4-formyl-3,5-dichloro benzoic acid
• 153203-80-6
• AKOS027252197
• SB17776
• MFCD24483956
• SCHEMBL3069036
• AC-30605
• CS-0054520
• DB-218917
• 3,5-dichloro-4-formylbenzoicacid
• P13953
• 4-formyl-3,5-dichlorobenzoic acid
• C8H4Cl2O3
• +Expand

• MDL： MFCD24483956
• InChIKey： KNZHVHRJCNWQKI-UHFFFAOYSA-N
• Inchi： InChI=1S/C8H4Cl2O3/c9-6-1-4(8(12)13)2-7(10)5(6)3-11/h1-3H,(H,12,13)
• SMILES： O=C(O)C1=CC(Cl)=C(C=O)C(Cl)=C1

Computed Properties

• Exact Mass: 217.9537494g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 2
• Monoisotopic Mass: 217.9537494g/mol
• Heavy Atom Count: 13
• Complexity: 207
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.2
• Topological Polar Surface Area: 54.4Ų

Experimental Properties

• Boiling Point: 366.7±42.0°C at 760 mmHg